N-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-methoxybenzenesulfonamide

• IUPAC Name: N-(4-methoxyphenyl)sulfonyl-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C13H14N2O5S/c1-8-12(9(2)20-14-8)13(16)15-21(17,18)11-6-4-10(19-3)5-7-11/h4-7H,1-3H3,(H,15,16)
• InChI Key: KPYHKMZVXXADBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NS(=O)(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C13H14N2O5S
• Molecular Weight: 310.33 g/mol

Description

N-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-methoxybenzenesulfonamide, also known as DMF, is a chemical compound that has been widely used in scientific research. It belongs to the class of sulfonamide compounds and has been found to have a variety of applications in the field of medicine and biochemistry.

Scientific Research Applications

Spectroscopic Analysis and Dimer Interaction Energies

A study by Karakaya et al. (2015) examined the harmonic vibrational frequencies and geometric parameters of a closely related compound, N-(4-methoxybenzoyl)-2-methylbenzenesulfonamide, using Hartree-Fock and density functional theory methods. The research highlighted interaction energies, hydrogen bonds, and π-π stacking interactions in dimer structures, indicating the potential of these compounds for detailed spectroscopic analysis and understanding of molecular interactions (M. Karakaya, Y. Sert, S. Sreenivasa, P. A. Suchetan, Ç. Çırak, 2015).

Photodynamic Therapy Applications

Research by Pişkin et al. (2020) on a new zinc phthalocyanine substituted with new benzenesulfonamide derivative groups demonstrated significant potential for photodynamic therapy, a treatment for cancer. This compound showed good fluorescence properties and a high singlet oxygen quantum yield, crucial for Type II photodynamic therapy mechanisms (M. Pişkin, E. Canpolat, Ö. Öztürk, 2020).

Synthesis and Bioactivity Studies

Further studies have focused on the synthesis and characterization of derivatives of benzenesulfonamides for various bioactivity applications, including antimicrobial activity and enzyme inhibition effects. Such studies provide a foundation for developing new therapeutic agents based on the structural framework of benzenesulfonamides (H. Gul, M. Tuğrak, H. Sakagami, P. Taslimi, I. Gulcin, C. Supuran, 2016).

Enzyme Inhibitory and Alzheimer’s Disease Therapy

Abbasi et al. (2018) synthesized a series of sulfonamides showing inhibitory effects on acetylcholinesterase, a target for Alzheimer’s disease treatment. This study highlights the therapeutic potential of sulfonamide derivatives in addressing neurological disorders (M. Abbasi, Mubashir Hassan, Aziz‐ur‐Rehman, S. Z. Siddiqui, S. A. Shah, H. Raza, S. Seo, 2018).